Cas no 18498-01-6 ([1,2-Bis(diphenyphosphino)ethane]dichlorocobalt(II))

• Product Name: [1,2-Bis(diphenyphosphino)ethane]dichlorocobalt(II)
• CAS No: 18498-01-6
• MF: C₂₆H₂₄Cl₂CoP₂
• MW: 528.255487442017
• MDL: MFCD00134173
• CID: 51060
• PubChem ID: 24862150
• Update Time: 2025-10-29

[1,2-Bis(diphenyphosphino)ethane]dichlorocobalt(II) Chemical and Physical Properties

Names and Identifiers

• [1,2-Bis(diphenyphosphino)ethane]dichlorocobalt(II)
• Dichloro[bis(1,2-diphenylphosphino)ethane]cobalt(II)
• [1,2-Bis(diphenylphosphino)ethane]dichlorocobalt(II)
• dichlorocobalt - ethane-1,2-diylbis(diphenylphosphane) (1:1)
• Dichloro[ethylenebis[diphenylphosphine]]cobalt
• Cobalt,dichloro[1,2-ethanediylbis[diphenylphosphine]-P,P']-, (T-4)-
• Cobalt, dichloro[ethylenebis[diphenylphosphine]]-(8CI)
• (1,2-Bis(diphenylphosphino)ethane)dichlorocobalt
• Dichloro[1,2-ethanediylbis[diphenylphosphine]]cobalt
• Dichloro[bis(diphenylphosphino)ethane]cobalt
• [1,2-Bis(diphenylphosphino)ethane]cobalt(II) chloride
• ethane]dichlorocobalt(II)
• (1,2-bis(diphenylphosphino)ethane)-dichlorocobalt
• 1,2-[Bis(diphenylphosphino)ethane]cobaltdichloride
• [1,2-Bis(diphenylphosphino)ethane]dichlorocobalt(Ⅱ)
• Phosphine, 1,2-ethanediylbis[diphenyl-, cobalt complex
• [1,2-BIs(diphenylphosphino)
• 1,2-Bis(diphenylphosphino)ethanedichlorocobalt(II),Min.97%
• F16628
• DTXSID20451530
• FT-0696292
• Cobalt, dichloro[1,2-ethanediylbis[diphenylphosphine-kP]]-, (T-4)-
• SCHEMBL666371
• COBALT(II) CHLORIDE; DIPHOS
• AKOS015914421
• 1,2-Bis(diphenylphosphino)ethanedichlorocobalt(II)
• BENZOICACID,2-IODYL,1-METHYLETHYLESTER
• 18498-01-6
• dichlorocobalt;2-diphenylphosphanylethyl(diphenyl)phosphane
• [1,2-Bis(diphenylphosphino)ethane]dichlorocobalt( cento)
• CoCl2(dppe)
• cobalt(2+);2-diphenylphosphanylethyl(diphenyl)phosphane;dichloride
• MFCD00134173

• MDL： MFCD00134173
• Inchi： 1S/C26H24P2.2ClH.Co/c1-5-13-23(14-6-1)27(24-15-7-2-8-16-24)21-22-28(25-17-9-3-10-18-25)26-19-11-4-12-20-26;;;/h1-20H,21-22H2;2*1H;/q;;;+2/p-2
• InChI Key： SYTWXWRJCLAZFP-UHFFFAOYSA-L
• SMILES： [Co](Cl)Cl.P(C1C=CC=CC=1)(C1C=CC=CC=1)CCP(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 527.006224g/mol
• Monoisotopic Mass: 527.006224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 339
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 260 °C (dec.) (lit.)
• Boiling Point: 514.8 °C at 760 mmHg
• Flash Point: 281.7 °C
• Water Partition Coefficient: Insoluble in water.
• PSA: 27.18000
• LogP: 6.63120
• Solubility: Not determined
• Sensitiveness: Hygroscopic

[1,2-Bis(diphenyphosphino)ethane]dichlorocobalt(II) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22;R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on [1,2-Bis(diphenyphosphino)ethane]dichlorocobalt(II)

Introduction to [1,2-Bis(diphenyphosphino)ethane]dichlorocobalt(II) and Its CAS No. 18498-01-6

[1,2-Bis(diphenyphosphino)ethane]dichlorocobalt(II), identified by the CAS number 18498-01-6, is a significant compound in the field of organometallic chemistry and has garnered considerable attention for its applications in catalysis and material science. This compound, featuring a central cobalt(II) ion coordinated to two diphenylphosphino groups and two chloride ligands, exhibits unique electronic and steric properties that make it a valuable catalyst in various organic transformations.

The molecular structure of [1,2-Bis(diphenyphosphino)ethane]dichlorocobalt(II) consists of a linear arrangement around the cobalt(II) center, with the diphenylphosphino groups providing steric bulk and electronic effects that influence the reactivity of the complex. The presence of chloride ligands further modulates the coordination environment, making this compound highly versatile in catalytic applications.

In recent years, [1,2-Bis(diphenyphosphino)ethane]dichlorocobalt(II) has been extensively studied for its role in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling, which is a cornerstone reaction in synthetic organic chemistry. The compound's ability to facilitate the coupling of aryl halides with boronic acids under mild conditions has made it a preferred catalyst in both academic research and industrial processes. The latest research indicates that the use of [1,2-Bis(diphenyphosphino)ethane]dichlorocobalt(II) can lead to higher yields and selectivity compared to other palladium-based catalysts, underscoring its importance in modern synthetic methodologies.

Moreover, the compound has been explored in the context of polymer chemistry, where it serves as a effective catalyst for the polymerization of olefins. The unique coordination environment provided by [1,2-Bis(diphenyphosphino)ethane]dichlorocobalt(II) allows for precise control over polymer architecture, leading to materials with tailored properties. This has opened up new avenues for the development of advanced materials with applications in electronics, coatings, and biomedicine.

Recent advancements in computational chemistry have also shed light on the mechanistic aspects of [1,2-Bis(diphenyphosphino)ethane]dichlorocobalt(II)-catalyzed reactions. Molecular modeling studies have revealed that the compound's high catalytic activity stems from its ability to stabilize transition states through both electronic and steric effects. This understanding has enabled researchers to fine-tune reaction conditions and substrates for optimal performance.

The compound's stability under various reaction conditions is another key factor contributing to its widespread use. Unlike some other transition metal complexes that degrade under harsh conditions or require stringent handling protocols, [1,2-Bis(diphenyphosphino)ethane]dichlorocobalt(II) remains robust and effective across a range of temperatures and solvents. This stability not only simplifies synthetic procedures but also reduces costs associated with catalyst recovery and reuse.

In conclusion, [1,2-Bis(diphenyphosphino)ethane]dichlorocobalt(II), with its CAS number 18498-01-6, represents a cornerstone in modern catalytic chemistry. Its applications in cross-coupling reactions, polymerization processes, and other organic transformations highlight its versatility and importance. As research continues to uncover new uses for this compound, its role in advancing synthetic methodologies and material science is set to expand even further.